Cas no 1261940-27-5 (3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid)
1261940-27-5 structure
Product Name:3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid
CAS No:1261940-27-5
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322657
CID:2764862
PubChem ID:53228476
Update Time:2025-04-21
3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261940-27-5
- 3-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-5-FLUOROBENZOIC ACID
- 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%
- 3'-Chloro-5-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- DTXSID40692009
- MFCD18322657
- 3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid
-
- MDL: MFCD18322657
- Inchi: 1S/C15H10ClFO4/c1-21-15(20)12-3-2-8(7-13(12)16)9-4-10(14(18)19)6-11(17)5-9/h2-7H,1H3,(H,18,19)
- InChI Key: MLYZRHMWDQMPDT-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F
Computed Properties
- Exact Mass: 308.0251647Da
- Monoisotopic Mass: 308.0251647Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.6Ų
3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329934-5 g |
3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%; . |
1261940-27-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329934-5g |
3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid, 95%; . |
1261940-27-5 | 95% | 5g |
€1159.00 | 2025-02-21 |
3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
1261940-27-5 (3-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid) Related Products
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- 1261911-90-3(2-Chloro-5-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid)
- 1261995-14-5(2-(4-chloro-3-methoxycarbonylphenyl)-5-fluorobenzoic Acid)
- 1261912-67-7(2-chloro-4-(3-fluoro-5-methoxycarbonylphenyl)benzoic Acid)
- 1261934-01-3(2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)
- 1261986-05-3(2-(3-Chloro-4-methoxycarbonylphenyl)-5-fluorobenzoic acid)
- 1261909-06-1(2-chloro-5-(2-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261916-15-7(2-(4-chloro-3-methoxycarbonylphenyl)-4-fluorobenzoic Acid)
- 1261993-54-7(2-chloro-4-(2-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
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